5-(Benzyloxy)-2-bromobenzonitrile

• Molecular Formula: C14H10BrNO
• Molecular Weight: 288.14 g/mol
• IUPAC Name: 2-bromo-5-phenylmethoxybenzonitrile
• InChI: InChI=1S/C14H10BrNO/c15-14-7-6-13(8-12(14)9-16)17-10-11-4-2-1-3-5-11/h1-8H,10H2
• InChI Key: GUFBQLZBPRBIIP-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)COC2=CC(=C(C=C2)Br)C#N

Description

5-(Benzyloxy)-2-bromobenzonitrile is a useful research compound. Its molecular formula is C14H10BrNO and its molecular weight is 288.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-bromo-3-cyanophenol (1 g, 5.05 mmol) was dissolved in DMF (10 ml) and K2CO3 (1.40 g, 10.10 mmol) and benzyl bromide (0.66 ml, 5.56 mmol) added. The mixture was stirred under N2 for 1 hr at RT. The mixture was diluted with water (15 mL) and extracted with EtOAc (2×10 mL). The organic fractions were combined, washed with brine (saturated, 1×8 mL), dried over MgSO4, filtered and the volatiles removed in vacuo. The residue was purified by chromatography on silica gel Biotage 25M, using a gradient eluant of EtOAc/Hexane (0-50%) to afford the title compound. LC/MS (m/z): 289 (M+H)+.